Cas no 1597545-60-2 (1-2-(cyclopropylmethoxy)-1-iodopropan-2-yl-2-fluorobenzene)
1-2-(cyclopropylmethoxy)-1-iodopropan-2-yl-2-fluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(cyclopropylmethoxy)-1-iodopropan-2-yl-2-fluorobenzene
- 1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene
- 1597545-60-2
- EN300-1134871
-
- Inchi: 1S/C13H16FIO/c1-13(9-15,16-8-10-6-7-10)11-4-2-3-5-12(11)14/h2-5,10H,6-9H2,1H3
- InChI Key: DKEIOAAJUXZEDU-UHFFFAOYSA-N
- SMILES: ICC(C)(C1C=CC=CC=1F)OCC1CC1
Computed Properties
- Exact Mass: 334.02299g/mol
- Monoisotopic Mass: 334.02299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 9.2Ų
1-2-(cyclopropylmethoxy)-1-iodopropan-2-yl-2-fluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1134871-1.0g |
1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene |
1597545-60-2 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1134871-0.05g |
1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene |
1597545-60-2 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1134871-0.1g |
1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene |
1597545-60-2 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1134871-0.25g |
1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene |
1597545-60-2 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1134871-0.5g |
1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene |
1597545-60-2 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1134871-1g |
1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene |
1597545-60-2 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1134871-2.5g |
1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene |
1597545-60-2 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1134871-5g |
1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene |
1597545-60-2 | 95% | 5g |
$3065.0 | 2023-10-26 | |
| Enamine | EN300-1134871-10g |
1-[2-(cyclopropylmethoxy)-1-iodopropan-2-yl]-2-fluorobenzene |
1597545-60-2 | 95% | 10g |
$4545.0 | 2023-10-26 |
1-2-(cyclopropylmethoxy)-1-iodopropan-2-yl-2-fluorobenzene Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-2-(cyclopropylmethoxy)-1-iodopropan-2-yl-2-fluorobenzene
1-2-(Cyclopropylmethoxy)-1-IodoPropan-2-yl-2-FluoroBenzene: A Comprehensive Overview
1-2-(Cyclopropylmethoxy)-1-IodoPropan-2-yl-2-FluoroBenzene, identified by the CAS number 1597545-60-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluoro-substituted benzene ring, a cyclopropylmethoxy group, and an iodine atom attached to a propan-2-yl group. The combination of these functional groups makes it a versatile molecule with intriguing properties.
The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient production of such complex molecules, ensuring high purity and yield. The compound's structure has been validated through various spectroscopic techniques, including NMR, IR, and MS, confirming its identity and structural integrity.
One of the most notable features of 1-2-(Cyclopropylmethoxy)-1-IodoPropan-2-yl-2-FluoroBenzene is its reactivity. The presence of an iodine atom makes it highly susceptible to nucleophilic substitution reactions, making it an excellent substrate for various transformations. For instance, in recent studies, this compound has been used as a precursor in the synthesis of bioactive molecules, including potential drug candidates. Its ability to undergo both electrophilic and nucleophilic attacks opens up avenues for its use in constructing complex molecular frameworks.
The fluorine atom in the benzene ring contributes to the compound's electronic properties, enhancing its stability and reactivity under specific conditions. Fluorinated aromatic compounds are known for their unique electronic characteristics, which make them valuable in fields such as materials science and pharmacology. Recent research has explored the use of this compound in designing novel materials with tailored electronic properties, further underscoring its versatility.
In terms of applications, 1-2-(Cyclopropylmethoxy)-1-IodoPropan-2-yl-2-FluoroBenzene has shown promise in the pharmaceutical industry. Its structure allows for easy modification to create derivatives with specific biological activities. For example, substituting the iodine atom with other halogens or functional groups can lead to compounds with enhanced bioavailability or selectivity towards certain targets. This flexibility makes it an attractive candidate for drug discovery programs targeting various therapeutic areas.
The cyclopropylmethoxy group adds another layer of complexity to this compound's structure. Cyclopropane rings are known for their strained geometry, which can influence the molecule's reactivity and stability. In recent studies, this group has been shown to enhance the molecule's ability to participate in specific types of chemical reactions, such as [3+3] cycloadditions or other pericyclic reactions. This property opens up new possibilities for its use in constructing macrocyclic compounds or other complex architectures.
From an environmental standpoint, understanding the degradation pathways of 1-2-(Cyclopropylmethoxy)-1-IodoPropan-2-yl-2-FluoroBenzene is crucial for assessing its potential impact on ecosystems. Recent research has focused on identifying the biodegradation mechanisms of similar compounds under various environmental conditions. These studies aim to provide insights into how such molecules persist or break down in natural systems, ensuring their safe handling and disposal.
In conclusion, 1-CAS No: 159754560 (159754560) - 60 - 2) stands out as a multifaceted organic compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new materials or drugs. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovations.
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